Cas no 2171671-95-5 (3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}oxy)propanoic acid)

• Product Name: 3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}oxy)propanoic acid
• CAS No: 2171671-95-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6190638
• PubChem ID: 165525581
• Update Time: 2025-11-06

3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}oxy)propanoic acid
• EN300-1493488
• 2171671-95-5
• 3-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-4-yl}oxy)propanoic acid

• Inchi： 1S/C26H30N2O6/c1-17(25(31)28-13-10-18(11-14-28)33-15-12-24(29)30)27-26(32)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： AQKIYWRFLXPAAN-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1CCN(C(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}oxy)propanoic acid

Introduction to 3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}oxy)propanoic Acid (CAS No. 2171671-95-5)

3-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-4-yl}oxy)propanoic acid, with the CAS number 2171671-95-5, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The intricate structure of this molecule, featuring a fluoren-9-yl moiety and a piperidin-4-yl group, contributes to its unique chemical properties and potential therapeutic applications.

The fluoren-9-yl moiety is a key structural feature that enhances the compound's solubility and stability, while also providing a platform for further functionalization. This aromatic ring system is known for its ability to interact with biological targets, making it a valuable component in the design of bioactive molecules. The presence of the methoxycarbonyl group further modulates the reactivity and binding affinity of the molecule, enabling it to engage with various biological receptors.

The piperidin-4-yl group is another critical component of this compound, contributing to its pharmacological profile. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to enhance drug-like properties such as solubility, metabolic stability, and binding affinity. In particular, the piperidinyl scaffold is frequently incorporated into drug candidates targeting central nervous system disorders, cardiovascular diseases, and inflammatory conditions.

The overall structure of 3-(1-2-((9H-fluoren-9-yl)methoxycarbonylamino)propanoylpiperidin-4-yl)oxy)propanoic acid (CAS No. 2171671-95-5) combines these functional groups into a single entity that exhibits multiple potential biological activities. This compound has been investigated for its role in modulating various cellular pathways, including those involved in neurotransmitter release, ion channel function, and enzyme inhibition.

In recent years, there has been growing interest in the development of novel compounds that can interact with specific biological targets with high selectivity and potency. The structure of 3-(1-2-((9H-fluoren-9-yl)methoxycarbonylamino)propanoylpiperidin-4-yl)oxy)propanoic acid (CAS No. 2171671-95-5) makes it a promising candidate for such applications. Its ability to engage with multiple receptors and enzymes suggests that it could be used in the treatment of a wide range of diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the methoxycarbonyl group is particularly critical, as it must be integrated seamlessly into the larger molecular framework without compromising the overall stability or bioactivity of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to achieve this goal.

The pharmacological evaluation of 3-(1-2-((9H-fluoren-9-yl)methoxycarbonylamino)propanoylpiperidin-4-yl)oxy)propanoic acid (CAS No. 2171671-95-5) has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors associated with various diseases. For example, it has shown potential in modulating neurotransmitter release in brain cells, which could make it useful in the treatment of neurological disorders.

In addition to its pharmacological properties, this compound also exhibits favorable pharmacokinetic characteristics. Its solubility and stability in biological systems make it an attractive candidate for further development into a therapeutic agent. Furthermore, its chemical structure allows for modifications that could enhance its bioavailability and reduce potential side effects.

The latest research on 3-(1-2-((9H-fluoren-9-yl)methoxycarbonylamino)propanoylpiperidin-4-yl)oxy)propanoic acid (CAS No. 2171671-95-5) has focused on understanding its mechanism of action at the molecular level. Advanced spectroscopic techniques and computational modeling have been employed to elucidate how this compound interacts with its biological targets. These studies have provided valuable insights into its potential therapeutic applications and have guided the design of more effective derivatives.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 3-(1-2-((9H-fluoren-9-yl)methoxycarbonylamino)propanoylpiperidin-4-ylем>)oxy)propanoic acid (CAS No. 2171671-95-5) exemplifies this collaborative approach, as it combines synthetic chemistry expertise with biological knowledge to create molecules with therapeutic potential.

In conclusion, 3-({1- 2- ((9H-fluoren- 9- yl)methoxycarbonyl}amino) propanoylpiperidin- 4- yl})oxy)propanoic acid (CAS No. 2171671- 95- 5}) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, featuring functional groups such as fluoren- 9- yl}, methoxycarbonyl}, and piperidin- 4- yl}, makes it an attractive candidate for modulating various biological pathways. Further research is warranted to fully explore its therapeutic applications and optimize its pharmacological properties.